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Compound of Interest

Compound Name: R6G phosphoramidite, 6-isomer

Cat. No.: B14771014 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with R6G phosphoramidite, 6-
isomer. Adherence to these protocols is essential for ensuring personal safety and maintaining

the integrity of the product.

I. Hazard Identification and Personal Protective
Equipment (PPE)
R6G phosphoramidite, 6-isomer, should be handled with care, taking into account the

hazards associated with both the phosphoramidite moiety and the Rhodamine 6G dye. While a

specific Safety Data Sheet (SDS) for this compound is not readily available, information from

related compounds suggests it may be harmful if swallowed, cause serious eye damage, and

may cause skin irritation or an allergic reaction.[1][2][3][4] The phosphoramidite component is

sensitive to moisture and air.[5]
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Property Value Reference

CAS Number 1355330-47-0 [6][7]

Molecular Formula C46H54F6N5O8P [7]

Molecular Weight 949.93 g/mol [7]

Appearance Yellowish foam [7]

Solubility Good in DCM and acetonitrile [7][8]

Storage Temperature -20°C, in the dark, desiccated [6][8]

Excitation Maximum (λmax) 518 nm [6][7][8]

Emission Maximum (λem) 542 nm [6][7][8]

Molar Extinction Coefficient 116,000 M⁻¹cm⁻¹ [7][8]

Fluorescence Quantum Yield 0.95 [7][8]
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Category Item Specifications

Eye/Face Protection Safety Goggles/Glasses

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[9]

Face Shield
Recommended when there is

a splash hazard.[9][10]

Skin Protection Chemical-Impermeable Gloves

Handle with nitrile gloves.

Inspect gloves prior to use and

dispose of contaminated

gloves properly.[5][9]

Laboratory Coat
A laboratory coat must be

worn.[9]

Respiratory Protection NIOSH-approved Respirator
Use if ventilation is inadequate

or dust is generated.[9][11]

II. Operational Plan: Step-by-Step Handling
Procedure
This section outlines the workflow for the safe handling of R6G phosphoramidite, 6-isomer,
from preparation to use in oligonucleotide synthesis.

A. Preparation

Consult Safety Data Sheet (SDS): Although a specific SDS for this exact isomer is not

readily available, review the SDS for Rhodamine 6G and other similar phosphoramidites to

understand the potential hazards.[1][2][4]

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a certified

chemical fume hood.[5]

Gather Materials: Assemble all necessary equipment, including PPE, anhydrous acetonitrile

for dilution, and any other reagents for the synthesis process.[8]
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Personal Protective Equipment (PPE) Check: Don the recommended PPE as detailed in the

table above.

B. Handling and Use

Equilibration: Before opening, allow the vial of R6G phosphoramidite to warm to room

temperature to prevent moisture condensation.

Reconstitution: Dissolve the phosphoramidite in anhydrous acetonitrile to the desired

concentration.[8] Keep the container tightly sealed when not in use.[5]

Oligonucleotide Synthesis:

Coupling: A typical coupling time is 10 minutes.[6][7]

Deprotection: Use a solution of tert-Butylamine in water (1:3 v/v) overnight at 55°C.[6][7]

Crucially, do not use aqueous ammonia or AMA (ammonium hydroxide/methylamine), as

this will cause complete and irreversible degradation of the R6G dye.[6][7]

Post-Handling:

Wash hands thoroughly after handling the compound.[5]

Decontaminate all work surfaces.

III. Disposal Plan
Proper disposal of R6G phosphoramidite, 6-isomer, and any contaminated materials is

critical to prevent environmental harm and ensure regulatory compliance.

A. Waste Segregation and Collection

Solid Waste: Collect unused R6G phosphoramidite powder, contaminated gloves, weigh

boats, and other disposable materials in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Collect any solutions containing R6G phosphoramidite in a separate, sealed,

and clearly labeled hazardous waste container.
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Contaminated Labware: Decontaminate non-disposable labware according to standard

laboratory procedures for hazardous chemicals.

B. Labeling and Storage of Waste

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "R6G phosphoramidite, 6-isomer".

Storage: Store hazardous waste in a designated, well-ventilated, and secure area, away

from incompatible materials.

C. Final Disposal

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

environmental regulations.[4]

Professional Disposal Service: Utilize a certified hazardous waste disposal company for the

final removal and treatment of the chemical waste.

IV. Experimental Workflow and Logic Diagrams
The following diagrams illustrate the key procedural workflows for handling R6G
phosphoramidite, 6-isomer.
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Caption: Workflow for Handling R6G Phosphoramidite, 6-Isomer.
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Caption: Hazard and PPE Relationship for R6G Phosphoramidite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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